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Compound of Interest

(1S,2R)-1-Amino-1-(2,5-
Compound Name:
difluorophenyl)propan-2-OL

Cat. No.: B15236410

Get Quote

\ J

Welcome to the Technical Support Center for CAS 1213974-18-5, chemically identified as
(1S,2R)-1-Amino-1-(2,5-difluorophenyl)propan-2-ol. As a chiral amino alcohol with both a
primary amine and a weakly acidic secondary hydroxyl group, this compound is a critical
building block in pharmaceutical development[1].

Because free-base amino alcohols often exhibit suboptimal physicochemical properties, salt
formation is the primary strategy to improve stability, solubility, and chiral purity

(enantiomeric/diastereomeric excess). This guide provides field-proven methodologies, self-
validating protocols, and troubleshooting steps to optimize your salt crystallization workflows.

Workflow: Salt Screening & Crystallization
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Fig 1. Systematic workflow for amino alcohol salt screening and crystallization optimization.
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Core Methodology: Step-by-Step Crystallization
Protocol

Expertise & Causality: Amino alcohols frequently suffer from "oiling out" (liquid-liquid phase
separation) during crystallization due to high supersaturation or strong solute-solvent hydrogen
bonding networks|[2]. A self-validating protocol must strictly control the cooling rate and
supersaturation trajectory to ensure nucleation occurs in the metastable zone.

Step 1: Acid Counterion Selection Calculate the pKa difference (

). For robust salt formation, ensure

. For chiral resolution or diastereomeric purification, 3 or di-p-toluoyl-L-tartaric acid (L-DTTA)
are highly effective[3].

Step 2: Solvent Screening & Dissolution Suspend the free base (1.0 eq) in a primary solvent
(e.g., Ethanol or Isopropanol) at a concentration of 5-10 mL/g. Heat to 50-60 °C. Add the
selected acid (1.0-1.05 eq) either as a solid or pre-dissolved in the same solvent.

Step 3: Controlled Cooling & Nucleation Cool the solution at a strict rate of 0.1 to 0.2 °C/min. If
the cloud point is reached without crystallization (onset of oiling out), hold the temperature and
introduce 1-2% w/w seed crystals to bypass the nucleation energy barrier[4].

Step 4: Antisolvent Addition (Optional) If solubility remains high, slowly dose an antisolvent
(e.g., heptane or ethyl acetate) over 2 hours while maintaining stirring to drive supersaturation
without crashing the product out as a gum.

Step 5: Isolation and Self-Validation Filter the resulting slurry and wash with cold solvent.
Validate the solid state using X-ray Powder Diffraction (XRPD) for crystallinity, Differential
Scanning Calorimetry (DSC) for melting point/solvates, and Chiral HPLC for optical purity.

Quantitative Data: Salt Formers & Parameters
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Troubleshooting Guide

Q1: My salt is "oiling out” (liquid-liquid phase separation) instead of forming crystals. How do |
fix this? Al: Oiling out occurs when the supersaturated solution separates into a solute-rich
liquid phase and a solvent-rich phase before nucleation can occur. This is common with 2[2].

o Causality: The cooling rate is too fast, or the concentration is too high, pushing the system
past the metastable zone limit into the spinodal decomposition region[5].

e Solution: Reheat the mixture until homogeneous. Dilute the solution by 10-20% with the
primary solvent. Implement a much slower cooling ramp (e.g., 0.1 °C/min) and introduce
seed crystals just below the solubility curve[4].

Q2: The isolated salt shows poor diastereomeric/enantiomeric excess (de/ee). How can |
optimize chiral enrichment? A2: If the target is chiral purification, the thermodynamic solubility
difference between the diastereomeric salts is insufficient in the current solvent system.
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o Causality: Solvents with high polarity (like pure water or methanol) can mask the subtle
hydrogen-bonding differences between diastereomeric pairs.

e Solution: Switch to a less polar solvent system (e.g., transitioning from Methanol to Ethanol
or adding an antisolvent like Ethyl Acetate). Alternatively, try a bulkier resolving agent, such
as di-p-toluoyl-L-tartaric acid (L-DTTA), which provides greater steric interactions to amplify
solubility differences]3].

Q3: | am observing multiple melting endotherms in my DSC data. What does this indicate? A3:
This indicates either polymorphism or the formation of a solvate/hydrate.

o Causality: Amino alcohols readily incorporate water or alcohol molecules into their crystal
lattice due to the strong hydrogen-bond donor/acceptor capabilities of the -OH and -NH:
groups.

e Solution: Perform Thermogravimetric Analysis (TGA) coupled with DSC. If mass loss
coincides with the first endotherm, it is a solvate. To obtain an anhydrous polymorph, dry the
solvent thoroughly (use molecular sieves) and crystallize at a higher temperature (e.g., >40
°C) before isolation.

Frequently Asked Questions (FAQSs)

Q: Does the presence of the 2,5-difluorophenyl group affect salt formation? A: Yes. The
electron-withdrawing fluorine atoms decrease the basicity of the adjacent amine slightly via
inductive effects compared to a non-fluorinated analog. This requires selecting an acid with a
sufficiently low pKa to ensure complete protonation and avoid disproportionation during
crystallization[1].

Q: Can | use enzymatic resolution instead of classical salt crystallization for this compound? A:
While lipases can acylate the secondary hydroxyl group, classical diastereomeric salt
crystallization (e.qg., using tartaric acid derivatives) remains the most scalable and cost-effective
method for amino alcohols like CAS 1213974-18-5, often achieving >99% ee in a single
recrystallization step[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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